(3beta)-stigmast-5-en-3-yl benzoate
(3beta)-stigmast-5-en-3-yl benzoate
Brand Name:
Vulcanchem
CAS No.:
1900-52-3
VCID:
VC0155948
InChI:
InChI=1S/C36H54O2/c1-7-26(24(2)3)14-13-25(4)31-17-18-32-30-16-15-28-23-29(38-34(37)27-11-9-8-10-12-27)19-21-35(28,5)33(30)20-22-36(31,32)6/h8-12,15,24-26,29-33H,7,13-14,16-23H2,1-6H3/t25-,26-,29+,30+,31-,32+,33+,35+,36-/m1/s1
SMILES:
CCC(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)C)C(C)C
Molecular Formula:
C36H54O2
Molecular Weight:
518.8 g/mol
(3beta)-stigmast-5-en-3-yl benzoate
CAS No.: 1900-52-3
Main Products
VCID: VC0155948
Molecular Formula: C36H54O2
Molecular Weight: 518.8 g/mol
| CAS No. | 1900-52-3 |
|---|---|
| Product Name | (3beta)-stigmast-5-en-3-yl benzoate |
| Molecular Formula | C36H54O2 |
| Molecular Weight | 518.8 g/mol |
| IUPAC Name | [(3S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] benzoate |
| Standard InChI | InChI=1S/C36H54O2/c1-7-26(24(2)3)14-13-25(4)31-17-18-32-30-16-15-28-23-29(38-34(37)27-11-9-8-10-12-27)19-21-35(28,5)33(30)20-22-36(31,32)6/h8-12,15,24-26,29-33H,7,13-14,16-23H2,1-6H3/t25-,26-,29+,30+,31-,32+,33+,35+,36-/m1/s1 |
| Standard InChIKey | WFQRUMHMFCGSRO-XKKOIZAZSA-N |
| Isomeric SMILES | CC[C@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)C5=CC=CC=C5)C)C)C(C)C |
| SMILES | CCC(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)C)C(C)C |
| Canonical SMILES | CCC(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)C)C(C)C |
| PubChem Compound | 102181 |
| Last Modified | Nov 11 2021 |
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